Cas no 2172212-02-9 (8-4-(difluoromethyl)thiophen-3-yl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 8-4-(difluoromethyl)thiophen-3-yl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 2172212-02-9
• MF: C₁₄H₁₃F₂NS
• MW: 265.321529150009
• CID: 6212496
• PubChem ID: 165545839
• Update Time: 2025-06-11

8-4-(difluoromethyl)thiophen-3-yl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 8-4-(difluoromethyl)thiophen-3-yl-1,2,3,4-tetrahydroisoquinoline
• 2172212-02-9
• EN300-1476659
• 8-[4-(difluoromethyl)thiophen-3-yl]-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C14H13F2NS/c15-14(16)13-8-18-7-12(13)10-3-1-2-9-4-5-17-6-11(9)10/h1-3,7-8,14,17H,4-6H2
• InChI Key： WHYIKOVKSISKNG-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)F)C(=C1)C1=CC=CC2CCNCC=21

Computed Properties

• Exact Mass: 265.07367692g/mol
• Monoisotopic Mass: 265.07367692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.3Ų

Additional information on 8-4-(difluoromethyl)thiophen-3-yl-1,2,3,4-tetrahydroisoquinoline

Introduction to 8-4-(difluoromethyl)thiophen-3-yl-1,2,3,4-tetrahydroisoquinoline (CAS No. 2172212-02-9)

8-4-(difluoromethyl)thiophen-3-yl-1,2,3,4-tetrahydroisoquinoline, identified by its Chemical Abstracts Service (CAS) number 2172212-02-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the tetrahydroisoquinoline class, a structural motif renowned for its broad spectrum of biological activities and therapeutic potential. The presence of a difluoromethyl group and a thiophen-3-yl substituent in its molecular framework imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The structural composition of 8-4-(difluoromethyl)thiophen-3-yl-1,2,3,4-tetrahydroisoquinoline is characterized by a fused heterocyclic system consisting of a thiophene ring connected to a tetrahydroisoquinoline core. The difluoromethyl group, specifically located at the 4-position of the thiophene ring, is known to enhance metabolic stability and binding affinity in many pharmacological contexts. This modification has been strategically incorporated to modulate the compound's pharmacokinetic profile and improve its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological receptors. Studies suggest that the thiophen-3-yl moiety may facilitate favorable interactions with enzymes and receptors involved in neurological and cardiovascular pathways. The tetrahydroisoquinoline scaffold, particularly in its 1,2,3,4-tetrahydro derivative, is well-documented for its role in modulating neurotransmitter systems, making this compound a potential candidate for therapeutic applications in neurodegenerative disorders.

The synthesis of 8-4-(difluoromethyl)thiophen-3-yl-1,2,3,4-tetrahydroisoquinoline involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the difluoromethyl group necessitates specialized synthetic methodologies to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the key carbon-carbon bonds within the molecule. Additionally, protecting group strategies are often utilized to prevent unwanted side reactions during the synthesis process.

In terms of biological activity, preliminary in vitro studies have demonstrated that 8-4-(difluoromethyl)thiophen-3-yl-1,2,3,4-tetrahydroisoquinoline exhibits inhibitory effects on certain enzymes associated with inflammation and pain pathways. The difluoromethyl group is believed to contribute significantly to these effects by enhancing the compound's lipophilicity and improving its ability to cross cell membranes. Furthermore, the thiophen-3-yl substituent may interact with specific amino acid residues in the target proteins, leading to altered enzyme activity.

The pharmaceutical industry has shown considerable interest in developing novel tetrahydroisoquinoline derivatives due to their diverse biological activities. compounds like 8-4-(difluoromethyl)thiophen-3-yl-1,2,3,4-tetrahydroisoquinoline are being explored for their potential applications in treating conditions such as depression, Parkinson's disease, and cardiovascular disorders. The unique combination of structural features makes this molecule an attractive scaffold for further medicinal chemistry optimization.

Recent research has also highlighted the importance of understanding the metabolic fate of such compounds. Studies using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided insights into how 8-4-(difluoromethyl)thiophen-3-yl-1,2,3,4-tetrahydroisoquinoline is metabolized in vivo. These findings are crucial for predicting its therapeutic efficacy and potential side effects. Additionally, computational toxicology approaches have been employed to assess the safety profile of this compound before it proceeds to clinical trials.

The development of new drug candidates is often a lengthy and complex process that involves extensive testing at various stages. From initial synthesis to preclinical studies and eventually clinical trials,8-4-(difluoromethyl)thiophen-3-ytl1 ,23 ,44 -tetrahy drois o quinoline (CAS No . 2172212 -02 -9 ) represents an exciting prospect for future therapeutics . Its unique structural features , coupled with promising preclinical data , make it a valuable addition to the growing library of pharmacologically active molecules .

In conclusion,8 - 44 -( dif lu or om eth y l ) thi o ph en - 33 y l - 11 ,23 ,44 - tet ra hy dro i so q u i n o line ( CAS N o . 21722212 -02 -9 ) is a com plex org an ic com pound with significant pharma ceutical poten tial . Its syn thesis , struct ure , an d bi o logical act iv ities have been thor oughly stu die d an d rep orte d . As re search contin ues an d new te ch no logies emerge , it is ex pected that th is com pound will play an im portant role in future med ic ine deve lop m ent . p >